Cas no 137767-55-6 (STIRIPENTOL)

Stiripentol is an anticonvulsant medication primarily used in the treatment of Dravet syndrome, a severe form of epilepsy. It functions as a positive allosteric modulator of GABA_A receptors, enhancing inhibitory neurotransmission, and also inhibits lactate dehydrogenase, reducing neuronal excitability. Stiripentol is often administered as an adjunct therapy alongside clobazam and valproate, demonstrating efficacy in reducing seizure frequency in refractory cases. Its favorable pharmacokinetic profile includes rapid absorption and metabolism, though it may interact with cytochrome P450 enzymes. The compound is available in capsule and powder formulations, ensuring flexibility in dosing for pediatric and adult patients. Its targeted mechanism and clinical utility make it a critical option for managing treatment-resistant epilepsy.

STIRIPENTOL structure

Product Name:STIRIPENTOL

CAS No:137767-55-6

MF:C₁₄H₁₈O₃

MW:234.290924549103

CID:4592337

PubChem ID:5311454

Update Time:2025-05-24

STIRIPENTOL Chemical and Physical Properties

Names and Identifiers

- Stiripentol(WX692001)
- 1-Penten-3-ol, 1-(1,3-benzodioxol-5-yl)-4,4-dimethyl-, (1E)-
- STIRIPENTOL [ORANGE BOOK]
- BRN 1313047
- STIRIPENTOL
- 137767-55-6
- NS00008014
- CHEBI:94435
- Estiripentol
- (E)-1-(Benzo[d][1,3]dioxol-5-yl)-4,4-dimethylpent-1-en-3-ol
- N03AX17
- HMS3886M17
- NC00342
- 1-(1,3-Benzodioxol-5yl)-4,4-dimethyl-1-penten-3-ol
- BCX 2600
- Diacomit
- MFCD00869310
- Stiripentol [USAN:INN]
- HMS2232P06
- ME-2080
- Stiripentol, >=98% (HPLC)
- Stiripentolum
- SCHEMBL2533815
- R02XOT8V8I
- BRD-A72441487-001-05-7
- NCGC00185769-01
- 1-Penten-3-ol, 1-(1,3-benzodioxol-5-yl)-4,4-dimethyl-; 1-(1,3-Benzodioxol-5-yl)-4,4-dimethyl-1-penten-3-ol; 4,4-Dimethyl-1-(3,4-methylenedioxyphenyl)-1-penten-3-ol; BCX 2600; Diacomit; Stiripentol
- CAS-49763-96-4
- DTXSID80860609
- CCG-266819
- HMS2052K07
- CCG-101092
- (1E)-1-(1,3-Benzodioxol-5-yl)-4,4-dimethyl-1-penten-3-ol
- DTXSID6049068
- Diacomit (TN)
- BCX-2600
- DB09118
- AKOS027255159
- AKOS025149123
- Stiripentol [MART.]
- CPD000449279
- BCX2600
- s5266
- 1-(Benzo[d][1,3]dioxol-5-yl)-4,4-dimethylpent-1-en-3-ol
- NCGC00185769-02
- CS-7801
- D05928
- (1E)-1-(2H-1,3-benzodioxol-5-yl)-4,4-dimethylpent-1-en-3-ol
- Estiripentol (INN-Spanish)
- Stiripentolum (INN-Latin)
- SCHEMBL216436
- 49763-96-4
- 1-(1,3-Benzodioxol-5-yl)-4,4-dimethyl-1-penten-3-ol
- Estiripentol [INN-Spanish]
- BDBM50504273
- 1-Penten-3-ol, 4,4-dimethyl-1-(3,4-methylenedioxyphenyl)-
- 131206-47-8
- EN300-7393003
- CHEMBL1983350
- BCX2600; BCX-2600; BCX 2600
- CHEBI:228488
- 4,4-Dimethyl-1-(3,4-methylenedioxyphenyl)-1-penten-3-ol
- Stiripentolum [INN-Latin]
- HY-103392
- BCP10434
- (1E,3RS)-1-(Benzo(d)(1,3)dioxol-5-yl)-4,4-dimethylpent-1-en-3-ol
- MLS000758313
- Stiripentol (MART.)
- (E)-1-(1,3-benzodioxol-5-yl)-4,4-dimethylpent-1-en-3-ol
- BS-16863
- (1E)-1-(1,3-dioxaindan-5-yl)-4,4-dimethylpent-1-en-3-ol
- GTPL5469
- 4,4-Dimethyl-1-((3,4-methylenedioxy)phenyl)-1-penten-3-ol
- 1-Penten-3-ol, 1-(1,3-benzodioxol-5-yl)-4,4-dimethyl-
- 4,4-dimethyl-1-[3,4(methylenedioxy)-phenyl]-1-penten-3-ol
- SMR000449279
- DTXCID1028994
- 5-19-02-00640 (Beilstein Handbook Reference)
- W10731
- Tox21_113622
- Q412182
- EINECS 256-480-9
- Stiripentol (JAN/USAN/INN)
- MLS001424144
- Inchi： 1S/C14H18O3/c1-14(2,3)13(15)7-5-10-4-6-11-12(8-10)17-9-16-11/h4-8,13,15H,9H2,1-3H3/b7-5+
- InChI Key： IBLNKMRFIPWSOY-FNORWQNLSA-N
- SMILES： C(/C1=CC=C2OCOC2=C1)=C\C(O)C(C)(C)C

Computed Properties

Exact Mass: 234.125594432g/mol
Monoisotopic Mass: 234.125594432g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 280
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 38.7Å²

STIRIPENTOL Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7393003-0.05g	(1E)-1-(1,3-dioxaindan-5-yl)-4,4-dimethylpent-1-en-3-ol	137767-55-6	95.0%	0.05g	$148.0	2025-03-11
A2B Chem LLC	AX14772-250mg	STIRIPENTOL	137767-55-6	98%	250mg	$121.00	2024-04-20
A2B Chem LLC	AX14772-1g	STIRIPENTOL	137767-55-6	98%	1g	$264.00	2024-04-20

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Additional information on STIRIPENTOL

STIRIPENTOL (CAS No. 137767-55-6): An Overview of Its Role in Epilepsy Treatment

STIRIPENTOL (CAS No. 137767-55-6) is a synthetic anticonvulsant drug that has gained significant attention in the treatment of epilepsy, particularly in patients with Dravet syndrome. This compound, also known as Surital, is a triazole derivative with a unique mechanism of action that sets it apart from other anticonvulsants. In this article, we will delve into the chemical properties, pharmacological effects, clinical applications, and recent research developments surrounding STIRIPENTOL.

Chemical Properties and Structure

STIRIPENTOL is a white to off-white crystalline powder with the molecular formula C₁₄H₁₄N₄O and a molecular weight of 250.29 g/mol. It is soluble in ethanol and methanol but has limited solubility in water. The compound's structure consists of a triazole ring linked to a benzene ring through an ethylamine bridge, which contributes to its unique pharmacological properties.

Pharmacological Mechanism of Action

The exact mechanism of action of STIRIPENTOL is not fully understood, but it is believed to exert its anticonvulsant effects through multiple pathways. One of the primary mechanisms involves the enhancement of γ-aminobutyric acid (GABA)ergic neurotransmission. GABA is the principal inhibitory neurotransmitter in the central nervous system (CNS), and STIRIPENTOL potentiates GABAergic activity by increasing the frequency of chloride ion channel openings on GABA_A receptors. This leads to increased neuronal inhibition and reduced excitability, thereby preventing seizure activity.

In addition to its effects on GABAergic transmission, STIRIPENTOL also modulates sodium channels and N-methyl-D-aspartate (NMDA) receptors. By blocking sodium channels, it reduces the propagation of action potentials in neurons, further contributing to its anticonvulsant properties. The modulation of NMDA receptors helps to reduce excitotoxicity, which is often associated with seizure activity.

Clinical Applications and Efficacy

STIRIPENTOL has been extensively studied for its efficacy in treating various forms of epilepsy, with particular focus on Dravet syndrome. Dravet syndrome is a rare and severe form of epilepsy that typically begins in infancy and is characterized by frequent and prolonged seizures. Traditional anticonvulsants often provide inadequate control over seizures in these patients, making STIRIPENTOL a valuable addition to their treatment regimen.

Clinical trials have demonstrated that STIRIPENTOL significantly reduces the frequency and severity of seizures in patients with Dravet syndrome when used as an add-on therapy to other anticonvulsants such as valproate and clobazam. A pivotal study published in the *New England Journal of Medicine* (2000) reported that patients treated with STIRIPENTOL experienced a 40% reduction in seizure frequency compared to those receiving placebo.

Safety Profile and Side Effects

The safety profile of STIRIPENTOL has been well-characterized through extensive clinical trials and post-marketing surveillance. Common side effects include somnolence, dizziness, ataxia, and gastrointestinal disturbances such as nausea and vomiting. These side effects are generally mild to moderate and tend to diminish over time as patients become more tolerant to the medication.

In rare cases, more serious side effects such as liver function abnormalities and hematological disorders have been reported. Therefore, regular monitoring of liver function tests and blood counts is recommended for patients on long-term STIRIPENTOL therapy.

Recent Research Developments

Ongoing research continues to explore new applications and mechanisms of action for STIRIPENTOL. Recent studies have investigated its potential use in other neurological disorders such as Lennox-Gastaut syndrome (LGS), another severe form of childhood-onset epilepsy characterized by multiple seizure types and cognitive impairment.

A study published in *Epilepsia* (2019) evaluated the efficacy and safety of STIRIPENTOL as an add-on therapy in children with LGS who were not adequately controlled by existing treatments. The results showed a significant reduction in drop seizures (atonic or tonic seizures causing sudden falls) compared to placebo, suggesting that STIRIPENTOL may be beneficial for this patient population as well.

Beyond epilepsy, researchers are also exploring the potential neuroprotective effects of STIRIPENTOL. A preclinical study published in *Neuropharmacology* (2021) demonstrated that STIRIPENTOL reduced neuronal damage and improved cognitive function in animal models of traumatic brain injury (TBI). These findings suggest that STIRIPENTOL may have broader therapeutic applications beyond its primary use as an anticonvulsant.

Conclusion

STIRIPENTOL (CAS No. 137767-55-6) is a promising anticonvulsant drug with a unique mechanism of action that makes it particularly effective in treating severe forms of epilepsy such as Dravet syndrome. Its ability to enhance GABAergic neurotransmission, modulate sodium channels, and reduce excitotoxicity through NMDA receptor modulation sets it apart from other anticonvulsants. Clinical trials have demonstrated its efficacy as an add-on therapy, while ongoing research continues to explore its potential applications in other neurological disorders.